Cas no 307307-97-7 (4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid)
4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid
- 4H,5H,6H,7H-Pyrazolo[1,5-a]-pyridine-3-carboxylic acid
- PYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLIC ACID, 4,5,6,7-TETRAHYDRO-
- 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid
- EN300-90058
- FT-0649803
- AMY21450
- J-514055
- MFCD09056813
- 4,5,6,7-TETRAHYDRO-PYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLIC ACID
- A21950
- Z1157651582
- F15203
- AB49678
- AKOS005264620
- 307307-97-7
- Pyrazolo[1,5-a]pyridine-3-carboxylic acid,4,5,6,7-tetrahydro-
- SY192867
- CS-0044995
- SCHEMBL1812696
- AS-47676
- VOAKNFVZEGNOKV-UHFFFAOYSA-N
- F2199-0087
- DTXSID20620466
- DB-014397
-
- MDL: MFCD09056813
- Inchi: 1S/C8H10N2O2/c11-8(12)6-5-9-10-4-2-1-3-7(6)10/h5H,1-4H2,(H,11,12)
- InChI Key: VOAKNFVZEGNOKV-UHFFFAOYSA-N
- SMILES: OC(C1C=NN2C=1CCCC2)=O
Computed Properties
- Exact Mass: 166.07400
- Monoisotopic Mass: 166.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
- XLogP3: 0.5
Experimental Properties
- Density: 1.454
- Boiling Point: 376.713 °C at 760 mmHg
- Flash Point: 376.713 °C at 760 mmHg
- PSA: 55.12000
- LogP: 0.91760
4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR350550-1g |
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid |
307307-97-7 | 95% | 1g |
£139.00 | 2025-02-20 | |
| Chemenu | CM173633-100mg |
4H,5H,6H,7H-Pyrazolo[1,5-a]pyridine-3-carboxylic acid |
307307-97-7 | 95+% | 100mg |
$381 | 2021-08-05 | |
| Chemenu | CM173633-250mg |
4H,5H,6H,7H-Pyrazolo[1,5-a]pyridine-3-carboxylic acid |
307307-97-7 | 95+% | 250mg |
$551 | 2021-08-05 | |
| Chemenu | CM173633-1g |
4H,5H,6H,7H-Pyrazolo[1,5-a]pyridine-3-carboxylic acid |
307307-97-7 | 95+% | 1g |
$1398 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T38250-5g |
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid |
307307-97-7 | 95% | 5g |
¥3290.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T38250-1g |
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid |
307307-97-7 | 95% | 1g |
¥660.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T38250-250mg |
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid |
307307-97-7 | 95% | 250mg |
¥254.0 | 2024-07-18 | |
| Matrix Scientific | 134969-1g |
4H,5H,6H,7H-Pyrazolo[1,5-a]-pyridine-3-carboxylic acid, 95%+ |
307307-97-7 | 95% | 1g |
$443.00 | 2023-09-07 | |
| Matrix Scientific | 134969-2.500g |
4H,5H,6H,7H-Pyrazolo[1,5-a]-pyridine-3-carboxylic acid, 95%+ |
307307-97-7 | 95% | 2.500g |
$967.00 | 2023-09-07 | |
| Matrix Scientific | 134969-5g |
4H,5H,6H,7H-Pyrazolo[1,5-a]-pyridine-3-carboxylic acid, 95%+ |
307307-97-7 | 95% | 5g |
$1462.00 | 2023-09-07 |
4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid Suppliers
4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid
Comprehensive Guide to 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 307307-97-7)
4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 307307-97-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[1,5-a]pyridine family, which is known for its versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for synthesizing novel bioactive molecules.
The molecular structure of 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid features a fused pyrazole and pyridine ring system, which contributes to its stability and reactivity. This makes it an excellent candidate for medicinal chemistry applications, where it can be used to develop new therapeutic agents. Recent studies have explored its role in targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine.
In the context of green chemistry, 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid is being investigated for its potential in sustainable synthesis routes. With the increasing focus on eco-friendly chemical processes, this compound's ability to participate in catalyzed reactions with minimal waste generation is a significant advantage. Researchers are also exploring its use in biodegradable materials, addressing global concerns about environmental sustainability.
The pharmacokinetic properties of 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid are another area of active research. Its bioavailability and metabolic stability make it a promising scaffold for designing next-generation drugs. This is particularly relevant given the rising interest in personalized medicine and AI-driven drug discovery, where computational models are used to predict compound behavior.
From a commercial perspective, the demand for 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid is expected to grow, driven by its applications in high-value pharmaceuticals and specialty chemicals. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet this demand while maintaining cost efficiency. This aligns with the broader trend of supply chain optimization in the chemical industry.
In summary, 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 307307-97-7) is a compound of great scientific and industrial interest. Its unique structural features, combined with its potential in drug development and sustainable chemistry, make it a valuable subject for ongoing research. As the fields of medicinal chemistry and green technology continue to evolve, this compound is likely to play an increasingly important role.
307307-97-7 (4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid) Related Products
- 132255-61-9(methyl 4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylate)
- 307308-03-8(4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbaldehyde)
- 1248463-84-4(5-cyclopropyl-1-propyl-1H-pyrazole-4-carboxylic acid)
- 1250386-38-9(1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)
- 1250680-31-9(5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid)
- 1007541-98-1(1,5-diethyl-1H-pyrazole-4-carboxylic acid)
- 1152555-04-8(1-(2-hydroxyethyl)-5-propyl-1H-pyrazole-4-carboxylic acid)
- 876379-81-6(5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic acid)
- 1247986-13-5(5-ethyl-1-(3-methylbutyl)-1H-pyrazole-4-carboxylic acid)
- 796729-10-7(4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid)